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Compound of Interest

Compound Name: 9-Hexadecenyl! acetate

An In-depth Technical Guide to the Physicochemical Properties of 9-Hexadecenyl Acetate

This technical guide provides a comprehensive overview of the physicochemical properties,
analytical methodologies, and biological context of 9-Hexadecenyl acetate. The information is
intended for researchers, scientists, and professionals involved in drug development, chemical
ecology, and pest management. 9-Hexadecenyl acetate, existing as two primary geometric
isomers, (2)-9-Hexadecenyl acetate and (E)-9-Hexadecenyl acetate, is a significant
semiochemical, acting as a sex pheromone in numerous species of Lepidoptera (moths and
butterflies)[1].

Physicochemical Properties

The biological activity and environmental fate of 9-Hexadecenyl acetate are dictated by its
physicochemical characteristics. While experimental data for some properties are not
extensively published, the following tables summarize the known and computed values for both
the (Z)- and (E)-isomers.

Table 1: General Physicochemical Properties of 9-Hexadecenyl Acetate
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Property Value Notes
Colorless to pale yellow
Appearance A
liquid[1]
- Insoluble in water; Soluble in ] ]
Solubility ) Typical for long-chain esters.
organic solvents[1]
A related compound, Z-9-
- ) Not explicitly available; dodecen-1-yl acetate, has a
Boiling Point ] N )
expected to be high. boiling point of 300.1+21.0 °C
at 760 Torr[2].
Melting Point Not available[1]
A related compound, (2)-
Density Not explicitly available. tetradec-9-enyl acetate, has a

density of 0.875 g/mL[3].

Table 2: Molecular and Computed Properties of 9-Hexadecenyl Acetate

Property

(Z2)-9-Hexadecenyl acetate

(E)-9-Hexadecenyl acetate

Molecular Formula

C1sH3402[4][5]

C1sH3402[6][7]

Molecular Weight 282.46 g/mol [4][5] 282.4614 g/mol [7]

IUPAC Name [(Z2)-hexadec-9-enyl] acetate [(E)-hexadec-9-enyl] acetate[1]
CAS Number 34010-20-3[5] 56218-69-0[1][6]

XLogP3 Not specified 6.8[1]

InChiKey VAKBQCYSUVICLV- VAKBQCYSUVICLV-

HIWRWDBZSA-N[4]

CMDGGOBGSA-N[6][7]

Experimental Protocols

Detailed methodologies are crucial for the synthesis, purification, and analysis of 9-

Hexadecenyl acetate. The following sections provide established protocols.
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Synthesis via Modified Wittig Reaction

A common method for synthesizing (E)-alkenyl acetates like (E)-9-Hexadecenyl acetate is
through a modified Wittig reaction. This approach offers good control over the stereochemistry
of the double bond.

Protocol:

o Preparation of the Phosphonium Ylide (Wittig Reagent): A suitable phosphonium salt is
prepared by reacting triphenylphosphine with an appropriate alkyl halide (e.g., a C7 halide)
[1]. The salt is then treated with a strong base (e.g., n-butyllithium) in an anhydrous solvent
like tetrahydrofuran (THF) to generate the ylide.

» Wittig Reaction: The aldehyde partner, such as 9-oxononyl acetate, is added to the ylide
solution at a low temperature (e.g., -78 °C to 0 °C)[1]. The reaction mixture is allowed to
warm to room temperature and stirred until completion, which can be monitored by Thin
Layer Chromatography (TLC)[1].

o Work-up and Purification: The reaction is quenched with a saturated aqueous solution of
ammonium chloride[1]. The product is extracted with an organic solvent (e.g., diethyl ether).
The combined organic layers are washed with brine, dried over anhydrous magnesium
sulfate, and the solvent is removed under reduced pressure[1].

 Purification by Column Chromatography: The crude product is purified using silica gel
column chromatography to yield the pure (E)-9-Hexadecenyl acetate[1].

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)

GC-MS is a standard technique for the identification and purity assessment of 9-Hexadecenyl
acetate.

Protocol:

o Sample Preparation: A dilute solution of the 9-Hexadecenyl acetate sample is prepared in a
suitable organic solvent (e.g., hexane).
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e Gas Chromatography (GC) Parameters:
o Injector Temperature: 250°CJ[1].
o Column: A non-polar capillary column (e.g., DB-5) is typically used[7].

o Oven Temperature Program: A temperature ramp is employed, for instance, starting at
100°C for 1 minute, then increasing at a rate of 5°C/min to 275°C, and holding for 3
minutes[7].

e Mass Spectrometry (MS) Parameters:
o lonization Mode: Electron lonization (El) at 70 eV[1].
o Mass Range: A scan range of m/z 40-500 is generally sufficient[1].
o lon Source Temperature: 230°CJ[1].
o Transfer Line Temperature: 280°CJ[1].

« ldentification: The compound is identified by comparing its retention time and mass spectrum
with those of an authentic standard and with entries in mass spectral libraries like NIST[1][7].

Visualizations

The following diagrams illustrate key workflows and biological pathways related to 9-
Hexadecenyl acetate.
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Synthesis Workflow for (E)-9-Hexadecenyl Acetate
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Caption: A generalized workflow for the synthesis and purification of (E)-9-Hexadecenyl
acetate.[1]

Pheromone Signaling Pathway in Lepidoptera
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Caption: Simplified signaling pathway of 9-Hexadecenyl acetate as a sex pheromone in
moths.[1]

Biological Significance

(E)-9-Hexadecenyl acetate and its (Z)-isomer are crucial components of the sex pheromone
blends of many lepidopteran species[1]. Female moths release these compounds to attract
males for mating. The male moths detect the specific pheromone blend with high sensitivity
and specificity using specialized olfactory receptors on their antennae[1]. This triggers a
behavioral response, leading them to the source of the pheromone. The precise ratio of
different isomers and related compounds is often critical for species-specific recognition. This
biological role makes 9-Hexadecenyl acetate a compound of great interest for developing
environmentally friendly pest management strategies, such as mating disruption and attract-
and-kill techniques[1].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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